N-((6-cyclopropylpyrimidin-4-yl)methyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide

• IUPAC Name: N-[(6-cyclopropylpyrimidin-4-yl)methyl]-3-(4-oxoquinazolin-3-yl)propanamide
• InChI: InChI=1S/C19H19N5O2/c25-18(20-10-14-9-17(13-5-6-13)22-11-21-14)7-8-24-12-23-16-4-2-1-3-15(16)19(24)26/h1-4,9,11-13H,5-8,10H2,(H,20,25)
• InChI Key: FBZYZTOKZYPAMY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC=NC(=C2)CNC(=O)CCN3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C19H19N5O2
• Molecular Weight: 349.4 g/mol

Description

N-((6-cyclopropylpyrimidin-4-yl)methyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide, also known as CP-690,550, is a promising small molecule drug candidate that has been extensively studied for its potential application in the treatment of various autoimmune diseases.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

• Investigation of Metabolism and Disposition : A study explored the metabolism and disposition of a peptidase deformylase inhibitor (GSK1322322) in humans using the Entero-Test for biliary sampling. This research demonstrated the compound's pharmacokinetics, including absorption, bioavailability, and elimination pathways, which are crucial for developing new antibiotics (Mamaril-Fishman et al., 2014).

Neurological Disorder Research

• Parkinson's Disease : Studies have investigated the N-methylation of azaheterocyclic amines in Parkinson's disease patients. These findings contribute to understanding the biochemical processes underlying Parkinson's disease and suggest potential targets for therapeutic intervention (Aoyama et al., 2000).

Oncology

• Cancer Treatment and Drug Metabolism : Research into the disposition and metabolism of novel cancer treatment drugs, such as SB-649868, an orexin receptor antagonist, highlights the importance of understanding how these compounds are processed in the human body. This knowledge aids in optimizing dosages and minimizing side effects for more effective cancer therapy (Renzulli et al., 2011).

Diagnostic Imaging

• Cellular Proliferation Imaging in Tumors : The development and application of 18F-ISO-1 for PET imaging of tumor proliferation offer insights into tumor biology and potential diagnostic applications. This tracer's correlation with tumor proliferation markers like Ki-67 provides valuable information for cancer diagnosis and treatment planning (Dehdashti et al., 2013).

Metabolite Analysis and Toxicology

• Biological Monitoring of Exposure : Studies on the metabolism and toxicology of various compounds, including insecticides like pirimicarb, contribute to the understanding of occupational and environmental health risks. These studies emphasize the significance of monitoring exposure to chemical agents and their potential health impacts (Hardt et al., 1999).